Cas no 1797621-01-2 (1-cyclopentyl-3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)urea)

• Product Name: 1-cyclopentyl-3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)urea
• CAS No: 1797621-01-2
• MF: C₁₆H₂₀N₂O₂S₂
• MW: 336.472201347351
• CID: 5372027
• Update Time: 2025-05-20

1-cyclopentyl-3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)urea Chemical and Physical Properties

Names and Identifiers

• N-Cyclopentyl-N′-[[5-(hydroxy-3-thienylmethyl)-2-thienyl]methyl]urea
• 1-cyclopentyl-3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)urea

• Inchi： 1S/C16H20N2O2S2/c19-15(11-7-8-21-10-11)14-6-5-13(22-14)9-17-16(20)18-12-3-1-2-4-12/h5-8,10,12,15,19H,1-4,9H2,(H2,17,18,20)
• InChI Key： CVIYRTAEQCGLFK-UHFFFAOYSA-N
• SMILES： N(C1CCCC1)C(NCC1SC(C(O)C2C=CSC=2)=CC=1)=O

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 609.6±55.0 °C(Predicted)
• pka: 13.22±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 1-cyclopentyl-3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)urea

1-Cyclopentyl-3-{[5-(Hydroxy(Thiophen-3-Yl)Methyl)Thiophen-2-Yl]Methyl}Urea: A Comprehensive Overview

In the realm of organic chemistry, the compound 1-cyclopentyl-3-{[5-(hydroxy(thiophen-3-yl)methyl)thiophen-2-yl]methyl}urea (CAS No. 1797621-01-2) stands out as a fascinating molecule with unique structural and functional properties. This compound, characterized by its complex architecture, has garnered significant attention in recent years due to its potential applications in drug design and material science. The molecule's structure, which incorporates a cyclopentyl group, a urea moiety, and two thiophene rings, makes it a subject of interest for researchers exploring novel chemical entities with tailored functionalities.

The synthesis of 1-cyclopentyl-3-{[5-(hydroxy(thiophen-3-yl)methyl)thiophen-2-yl]methyl}urea involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled the efficient construction of this compound with high stereochemical control. The incorporation of thiophene rings into the structure introduces aromaticity and potential electronic effects that can be exploited in various chemical and biological contexts.

One of the most promising aspects of this compound is its ability to act as a scaffold for drug development. The urea moiety is known for its versatility in forming hydrogen bonds, making it an attractive component in bioactive molecules. The cyclopentyl group adds rigidity to the structure, potentially enhancing the molecule's stability and bioavailability. Furthermore, the thiophene rings can serve as platforms for functionalization, allowing researchers to introduce additional substituents that may modulate the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of 1-cyclopentyl-3-{[5-(hydroxy(thiophen-3-yl)methyl)thiophen-2-yl]methyl}urea in the field of medicinal chemistry. For instance, investigations into its interactions with biological targets such as enzymes and receptors have revealed intriguing binding affinities. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

Beyond its pharmaceutical applications, this compound has also found relevance in materials science. The presence of conjugated systems within its structure makes it a candidate for use in optoelectronic devices. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic materials. The compound's ability to absorb and emit light at specific wavelengths could be harnessed to improve the efficiency and performance of these devices.

In terms of environmental impact, 1-cyclopentyl-3-{[5-(hydroxy(thiophen-3-yl)methyl)thiophen-2-yl]methyl}urea exhibits moderate biodegradability under controlled conditions. However, further studies are required to assess its long-term ecological effects and to develop sustainable synthesis pathways that minimize waste and energy consumption.

The structural complexity of this compound presents both opportunities and challenges for chemists. While its intricate architecture offers a wealth of possibilities for functionalization and application, it also necessitates sophisticated synthetic techniques and rigorous characterization methods. Advances in analytical chemistry, particularly in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have greatly facilitated the study of this compound's properties.

In conclusion, 1-cyclopentyl-3-{[5-(hydroxy(thiophen-3-y l)methyl)thiophen -2 - yl ] methyl } urea (CAS No. 1797621 -01 - 2 ) represents a compelling example of how modern organic chemistry can yield molecules with diverse functionalities. Its potential applications span across drug discovery, materials science, and environmental chemistry, making it a subject of continued research interest. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing both scientific knowledge and technological innovation.